Cas no 1356019-97-0 (5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers))

• Product Name: 5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers)
• CAS No: 1356019-97-0
• MF: C₂₀H₂₅N₇O₆
• MW: 459.4558
• CID: 1058714
• Update Time: 2025-11-02

5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers)
• (2S)-2-[[4-[[2-amino-4-oxo-5-(trideuteriomethyl)-1,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioic acid
• 5-(Methyl-d3)tetrahy
• 5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers) SEE M330132
• N-(Methyl-d3)tetrahydrofolate
• N-[4-[[(2-Amino-3,4,5,6,7,8-hexahydro-5-(methyl-d3)-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic Acid
• N5-(Methyl-d3)tetrahydrofolate
• N5-(Methyl-d3)tetrahydropteroylglutamate
• Prefolic A-d3

Computed Properties

• Exact Mass: 462.20500

Experimental Properties

• Melting Point: >220°C (dec.)
• PSA: 203.76000
• LogP: 0.75160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Tetrahydropteroic acids and derivatives

Additional information on 5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers)

5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers) (CAS 1356019-97-0): A Comprehensive Guide

In the rapidly evolving field of pharmaceutical research and isotope-labeled compounds, 5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers) (CAS 1356019-97-0) has emerged as a compound of significant scientific interest. This deuterium-labeled folate derivative represents a crucial tool for researchers studying one-carbon metabolism pathways, DNA methylation processes, and cellular folate transport mechanisms.

The structural uniqueness of 5-(Methyl-d3)tetrahydrofolic Acid lies in its deuterium substitution at the methyl group (CD3 instead of CH3), making it particularly valuable for metabolic tracer studies and quantitative mass spectrometry applications. This isotopically labeled folate exists as a mixture of diastereomers at the C6 position, reflecting the natural configuration of reduced folates in biological systems.

Recent scientific literature highlights growing applications of 5-(Methyl-d3)THF in nutritional research, particularly in studies examining folate bioavailability and personalized nutrition approaches. The compound's stability and isotopic purity make it ideal for investigating maternal-fetal folate transfer, a hot topic in prenatal health research and developmental biology.

From a pharmaceutical development perspective, 5-(Methyl-d3)tetrahydrofolic Acid serves as an important reference standard for bioanalytical method development, especially in the quantification of active folate metabolites in clinical samples. Its use in LC-MS/MS assays has become increasingly prevalent, addressing the scientific community's need for more accurate folate status assessment methods.

The synthesis of 5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers) requires specialized deuterium chemistry expertise and careful control of stereochemical purity. Current manufacturing processes emphasize high isotopic enrichment (>98% d3) and strict quality control to meet the demanding requirements of biomedical research applications.

In cancer research, this compound has gained attention for its utility in studying antifolate drug mechanisms and chemotherapy resistance pathways. The deuterium labeling allows researchers to distinguish endogenous folate metabolites from administered therapeutic agents, enabling more precise pharmacokinetic modeling.

Emerging applications in epigenetics research utilize 5-(Methyl-d3)THF to investigate DNA methylation dynamics, particularly in studies of aging-related epigenetic changes and transgenerational epigenetic inheritance. These applications align with current scientific interest in precision medicine and nutrigenomics.

The stability profile of 5-(Methyl-d3)tetrahydrofolic Acid presents unique challenges that require specialized handling protocols and storage conditions. Best practices recommend protection from oxygen exposure, light sensitivity, and maintenance of proper pH conditions to preserve the compound's integrity.

From a commercial perspective, the demand for high-purity isotope-labeled folates like 5-(Methyl-d3)THF continues to grow, driven by expanding research in personalized medicine and nutritional biochemistry. The compound's CAS number 1356019-97-0 serves as a crucial identifier for procurement and regulatory documentation purposes.

Recent technological advancements in analytical chemistry have enhanced the utility of 5-(Methyl-d3)tetrahydrofolic Acid, particularly through improved chromatographic separation of folate derivatives and more sensitive mass spectrometric detection methods. These developments support the compound's expanding role in clinical research and diagnostic applications.

Quality assessment of 5-(Methyl-d3)THF typically involves multiple analytical techniques including HPLC-UV, LC-MS, and NMR spectroscopy to verify chemical purity, isotopic enrichment, and diastereomeric ratio. These rigorous characterization protocols ensure the reliability of research data generated using this important biochemical tool.

The scientific community continues to explore new applications for 5-(Methyl-d3)tetrahydrofolic Acid (Mixture of Diastereomers), particularly in emerging fields like microbiome research (studying gut bacteria folate production) and neurodegenerative disease research (examining folate metabolism in brain health). These diverse applications underscore the compound's versatility as a research reagent.

For researchers working with isotope-labeled biomolecules, proper documentation of 5-(Methyl-d3)THF usage includes recording the CAS 1356019-97-0 identifier, lot-specific characterization data, and detailed experimental protocols. Such meticulous record-keeping supports research reproducibility and facilitates comparison across studies.

As the field of metabolic tracing advances, 5-(Methyl-d3)tetrahydrofolic Acid stands as a prime example of how strategically deuterated compounds can provide unique insights into complex biological processes. Its continued use and development reflect the growing sophistication of nutritional science and biomedical research methodologies.